N-Ethyl-4-fluoro-3-nitrobenzamide
Overview
Description
N-Ethyl-4-fluoro-3-nitrobenzamide is a chemical compound with the CAS Number: 235428-18-9 . It has a molecular weight of 212.18 and its IUPAC name is this compound .
Molecular Structure Analysis
The InChI code for this compound is 1S/C9H9FN2O3/c1-2-11-9(13)6-3-4-7(10)8(5-6)12(14)15/h3-5H,2H2,1H3,(H,11,13) . This code provides a unique representation of the molecule’s structure.Physical And Chemical Properties Analysis
This compound is a solid at room temperature . More detailed physical and chemical properties such as density, melting point, and boiling point were not found in the search results.Scientific Research Applications
Nanoparticle Synthesis and Characterization
N-Ethyl-4-fluoro-3-nitrobenzamide derivatives have been utilized in the synthesis and characterization of nanoparticles. Saeed et al. (2013) reported the synthesis and characterization of a nickel(II) complex of N-[ethyl(propan-2-yl)carbamothioyl]-4-nitrobenzamide. This complex was used as a precursor for the deposition of nickel sulfide nanocrystals, characterized by X-ray powder diffraction and transmission electron microscopy (Saeed et al., 2013).
Quality Control in Medicinal Chemistry
In medicinal chemistry, this compound derivatives have been synthesized and evaluated for their quality control methods. Sych et al. (2018) developed methods for the identification and determination of impurities in N-(5-ethyl-[1,3,4]-thiadiazole-2-yl)-2-nitrobenzamide, demonstrating its potential as an anticonvulsant (Sych et al., 2018).
Chemical Synthesis Methods
The methods for synthesizing derivatives of this compound have been explored in various studies. Xu et al. (2013) described a convenient method for synthesizing 4-amino-2-fluoro-N-methyl-benzamide, starting from 2-fluoro-4-nitrobenzoic acid, highlighting the adaptability of these compounds in chemical synthesis (Xu et al., 2013).
Antibacterial Activity
The antibacterial activity of this compound derivatives has been investigated. Saeed et al. (2010) synthesized nickel and copper metal complexes of N-(R-carbamothioyl)-4-nitrobenzamide and evaluated their in vitro antibacterial activities. These complexes showed greater antibacterial efficacy compared to the thiourea derivative ligands (Saeed et al., 2010).
Safety and Hazards
While specific safety and hazard information for N-Ethyl-4-fluoro-3-nitrobenzamide was not found, compounds of similar structure often require careful handling due to potential risks. For instance, 4-Fluoro-3-nitrobenzamide has hazard statements H302-H315-H319-H335, indicating it may be harmful if swallowed, may cause skin and eye irritation, and may cause respiratory irritation .
properties
IUPAC Name |
N-ethyl-4-fluoro-3-nitrobenzamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9FN2O3/c1-2-11-9(13)6-3-4-7(10)8(5-6)12(14)15/h3-5H,2H2,1H3,(H,11,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OZFUFLXVRLCAHE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1=CC(=C(C=C1)F)[N+](=O)[O-] |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9FN2O3 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
212.18 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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